Pyrenophorin Exhibits 224-Fold Higher Acute Toxicity to Vibrio fischeri Compared to Pyrenophorol
In direct head-to-head aquatic toxicity assays, pyrenophorin demonstrated a 5-minute median effective concentration (EC50) of 35.7 µM against Vibrio fischeri, whereas pyrenophorol exhibited an EC50 of 8,010 µM under identical conditions [1]. This corresponds to a 224-fold difference in acute toxicity, indicating that pyrenophorin is vastly more potent against this prokaryotic model organism. The difference is attributable to the diketone versus dihydroxy functionalization on the macrocyclic ring.
| Evidence Dimension | Acute toxicity (5-min EC50) against Vibrio fischeri |
|---|---|
| Target Compound Data | 35.7 µM (3.57 × 10⁻⁵ M) |
| Comparator Or Baseline | (5S,8R,13S,16R)-(-)-Pyrenophorol: 8,010 µM (8.01 × 10⁻³ M) |
| Quantified Difference | 224-fold higher potency |
| Conditions | Vibrio fischeri bioluminescence inhibition assay; 5-minute exposure |
Why This Matters
Researchers assessing environmental impact or using V. fischeri as a model organism must use pyrenophorin specifically; substituting pyrenophorol would require a 224-fold higher concentration to achieve comparable toxicity, drastically altering experimental design and cost.
- [1] Chrysayi-Tokousbalides, M., et al. (2007). Comparative toxicity of the phytotoxins (8R,16R)-(-)-pyrenophorin and (5S,8R,13S,16R)-(-)-pyrenophorol on aquatic organisms. Bulletin of Environmental Contamination and Toxicology, 79(5), 499-503. View Source
